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Introduction

Neuronal plasticity, the remarkable ability of the nervous system to adapt its structure and
function in response to experience, is a fundamental process underlying learning, memory, and
recovery from injury. This dynamic process involves intricate communication between neurons
and glial cells, largely mediated by specialized channels. Connexin 43 (Cx43), a protein that
forms gap junctions and hemichannels, plays a pivotal role in this intercellular communication.
[1][2] GAP 27, a synthetic mimetic peptide derived from the second extracellular loop of Cx43,
serves as a valuable tool for investigating the role of Cx43-mediated communication in
neuronal plasticity.[3][4][5] By selectively blocking Cx43 hemichannels and gap junctions, GAP
27 allows researchers to dissect the contribution of this specific pathway to various aspects of
synaptic function and plasticity.

These application notes provide a comprehensive overview of the use of GAP 27 in
neuroscience research, including its mechanism of action, detailed experimental protocols, and
expected outcomes.
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Mechanism of Action

GAP 27 is a nonapeptide with the sequence SRPTEKTIFII, which corresponds to a portion of
the second extracellular loop of Connexin 43.[3] Its primary mechanism of action is the
inhibition of Cx43-containing channels.

o Hemichannel Blockade: GAP 27 can rapidly and selectively block Cx43 hemichannels, which
are channels on the cell surface that allow for communication between the intracellular and
extracellular environments. This blockade can occur within minutes of application.[6][7]

e Gap Junction Inhibition: With longer incubation times or at higher concentrations, GAP 27
can also inhibit gap junctional intercellular communication (GJIC), which involves the direct
exchange of ions and small molecules between adjacent cells through docked
hemichannels.[6][7][8]

By inhibiting these channels, GAP 27 can modulate the release of gliotransmitters such as ATP
and glutamate from astrocytes, which in turn influences neuronal excitability and synaptic
transmission.[7] This makes GAP 27 a powerful tool to study the role of glia-neuron
communication in synaptic plasticity.

Quantitative Data Summary

The following table summarizes the effective concentrations of GAP 27 and its observed
effects in various experimental models. This data can serve as a starting point for experimental
design.
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Signaling Pathway of GAP 27 in Modulating Neuronal
Plasticity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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